Cas no 2229453-13-6 (2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2229453-13-6
• MF: C₁₄H₁₅F₃O₂
• MW: 272.262914896011
• CID: 6461947
• PubChem ID: 165683738
• Update Time: 2025-05-20

2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• 2,2-dimethyl-1-[4-methyl-3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
• EN300-1944868
• 2229453-13-6

• Inchi： 1S/C14H15F3O2/c1-8-4-5-9(6-10(8)14(15,16)17)13(11(18)19)7-12(13,2)3/h4-6H,7H2,1-3H3,(H,18,19)
• InChI Key： SSTQVGOMIYWOMJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C1(C(=O)O)CC1(C)C)(F)F

Computed Properties

• Exact Mass: 272.10241420g/mol
• Monoisotopic Mass: 272.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2229453-13-6)

2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, identified by the CAS number 2229453-13-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their strained three-membered ring structure, making them highly reactive and versatile in synthetic chemistry. The presence of multiple substituents, including two methyl groups, a methylphenyl ring, and a trifluoromethyl group, endows this molecule with distinct electronic and steric properties that make it a promising candidate for various chemical transformations.

The structural motif of 2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid incorporates several key functional groups that contribute to its reactivity and utility. The cyclopropane ring itself is a cornerstone in medicinal chemistry due to its ability to undergo ring-opening reactions under various conditions, facilitating the introduction of new functional groups or the formation of new bonds. This characteristic makes it an invaluable scaffold for designing novel bioactive molecules. Additionally, the phenyl ring substituted with a methyl group at the 4-position and a trifluoromethyl group at the 3-position introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. These features are particularly relevant in drug design, where precise control over electronic distributions can influence binding affinity and metabolic stability.

The trifluoromethyl group is a particularly noteworthy substituent in this compound. It is widely recognized for its ability to enhance metabolic stability by reducing susceptibility to oxidative degradation. Furthermore, trifluoromethyl groups can improve lipophilicity and binding interactions with biological targets, making them a common feature in many approved drugs. In the context of 2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, the trifluoromethyl group is strategically positioned on the phenyl ring adjacent to the cyclopropane carboxylic acid moiety. This arrangement suggests potential applications in designing molecules with enhanced binding affinities for therapeutic targets.

Recent advancements in computational chemistry have enabled more accurate predictions of the properties and reactivities of complex molecules like 2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid. Molecular modeling studies have indicated that this compound may exhibit favorable interactions with certain biological receptors due to its rigid cyclopropane core and electron-rich phenyl ring system. These insights have spurred interest in exploring its potential as a lead compound for drug discovery programs targeting neurological disorders, where precise steric and electronic tuning is often required.

The synthesis of 2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid presents unique challenges due to the strained nature of the cyclopropane ring. However, recent methodologies have demonstrated effective strategies for constructing such motifs with high regioselectivity and yield. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the phenyl substituents onto the cyclopropane core. Additionally, palladium-catalyzed borylation followed by Suzuki-Miyaura coupling has provided an efficient route to incorporate aryl groups with specific substitution patterns. These advances have made it feasible to produce complex derivatives like 2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid on a scalable basis.

The carboxylic acid functionality at the 1-position of 2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid offers further opportunities for chemical modification. This group can be readily transformed into esters, amides, or other derivatives through standard organic reactions. Such modifications are often employed in drug development to improve solubility, bioavailability, or target specificity. For example, esterification of the carboxylic acid may enhance oral bioavailability by increasing lipophilicity while maintaining pharmacological activity.

In light of these attributes, researchers have begun exploring 2,2-dimethyl-1-4-methyl-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid as a building block for more complex molecules with potential therapeutic applications. Preliminary studies have shown promising results in inhibiting certain enzyme targets relevant to inflammatory diseases and cancer metabolism. The combination of structural rigidity provided by the cyclopropane ring and tunable electronic properties from substituents like the trifluoromethyl group makes this compound an attractive candidate for further investigation.

The role of computational tools in optimizing derivatives of CAS No 2229453 - 13 - 6 cannot be overstated. High-throughput virtual screening (HTVS) has been utilized to rapidly identify analogs with enhanced binding affinities or improved pharmacokinetic profiles. By leveraging large databases of molecular structures and quantum mechanical calculations, researchers can predict how small changes in chemical structure will affect biological activity without conducting extensive wet-lab experiments.

Future directions in studying CAS No 2229453 - 13 - 6 may include exploring its role as an intermediate in synthesizing novel heterocyclic compounds or investigating its behavior under different reaction conditions that could lead to unexpected functionalization patterns. The versatility of cyclopropanecarboxylic acids ensures that this molecule will remain a subject of interest for years to come as new synthetic methodologies emerge.